1-(3-Fluoro-2-methylphenyl)propan-2-one
Description
1-(3-Fluoro-2-methylphenyl)propan-2-one is a fluorinated aromatic ketone with the molecular formula C₁₀H₁₀FO and a molecular weight of 166.19 g/mol. The compound features a propan-2-one backbone substituted with a 3-fluoro-2-methylphenyl group. The fluorine atom introduces electron-withdrawing effects, while the methyl group contributes steric bulk.
Properties
Molecular Formula |
C10H11FO |
|---|---|
Molecular Weight |
166.19 g/mol |
IUPAC Name |
1-(3-fluoro-2-methylphenyl)propan-2-one |
InChI |
InChI=1S/C10H11FO/c1-7(12)6-9-4-3-5-10(11)8(9)2/h3-5H,6H2,1-2H3 |
InChI Key |
LWWKARJNGPDHOX-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=CC=C1F)CC(=O)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physicochemical Properties
The following table compares 1-(3-Fluoro-2-methylphenyl)propan-2-one with structurally similar propan-2-one derivatives:
Key Observations:
- Halogen Effects : Fluorine (target compound) and chlorine/iodine () enhance electrophilicity but differ in steric demand and electronic effects.
- Electron-Donating Groups : Methoxy () and hydroxyl () substituents increase electron density, contrasting with fluorine/CF₃ (electron-withdrawing).
- Steric Bulk : The tert-butyl group () imposes greater steric hindrance than the methyl group in the target compound.
Reactivity and Functionalization
- Electrophilic Aromatic Substitution : The fluorine in 1-(3-Fluoro-2-methylphenyl)propan-2-one deactivates the ring, directing further substitutions to specific positions. In contrast, methoxy groups () activate the ring for reactions like nitration or sulfonation.
- Reduction : The ketone group in all analogs can be reduced to secondary alcohols. For example, 1-(3,4-dimethoxyphenyl)propan-2-one is reduced to amines via the Leuckart reaction ().
- Biological Activity: Fluorinated analogs (target compound, ) may exhibit enhanced metabolic stability compared to non-fluorinated derivatives ().
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